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Compound of Interest

Compound Name: 6-Chloropyridin-2-yl acetate

CAS No.: 138376-65-5

Cat. No.: B590562

Get Quote

Executive Summary & Hazard Context
6-Chloropyridin-2-yl acetate is a halogenated heteroaromatic ester.[1] Unlike standard

organic solvents, its disposal requires strict adherence to halogenated waste protocols due to

the chlorine substituent and the nitrogen-containing pyridine ring.

Improper disposal carries two specific risks:

Regulatory Non-Compliance: Mixing halogenated compounds (>1-2%) with non-halogenated

solvents violates EPA RCRA protocols and can damage incinerator catalytic converters,

leading to severe facility fines.

Chemical Instability (Hydrolysis): As an ester, this compound is susceptible to hydrolysis in

the presence of moisture, acids, or bases, potentially releasing 6-chloropyridin-2-ol and

acetic acid within the waste drum. This can lead to pressure buildup and pH shifts.

This guide provides a self-validating workflow to ensure safe, compliant disposal.
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Chemical Identification & Hazard Profiling
Before handling, verify the chemical identity to ensure it enters the correct waste stream.

Parameter Data / Characteristic Operational Implication

Chemical Structure 6-Chloro-2-acetoxypyridine

Contains Chlorine

(Halogenated) and Nitrogen

(NOx precursor).

Functional Group Pyridyl Ester

Susceptible to hydrolysis;

avoid aqueous acidic/basic

waste streams.

Waste Class Halogenated Organic

MUST be segregated from

standard organic solvents

(acetone, ethanol, etc.).

Combustibility Combustible Liquid/Solid

Flash point likely >60°C

(estimate); treat as ignitable

waste (D001).[2]

Toxicity Irritant / Aquatic Toxin
Prevent release to drains.

Toxic to aquatic life (H402).

Operational Disposal Protocol
Phase 1: Segregation (The Critical Control Point)
The most common failure mode in disposing of chloropyridines is cross-contamination with

non-halogenated solvents.

Rule: If the final mixture contains >1,000 ppm (0.1%) halogens, the entire container is

classified as Halogenated Waste.

Action: Dedicate a specific satellite accumulation container labeled "HALOGENATED

ORGANIC WASTE ONLY."

Prohibited Mixtures: Do NOT pour this compound into containers holding:
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Strong Acids (Conc. HCl, H₂SO₄) -> Accelerates hydrolysis.

Strong Bases (NaOH, KOH) -> Rapid hydrolysis, heat generation.

Oxidizers (Peroxides, Nitric Acid) -> Potential for violent reaction.

Phase 2: Pre-Disposal Stabilization (Self-Validating
System)
To ensure the waste container remains stable during storage, perform this "Health Check"

before adding the chemical:

pH Check: Verify the waste container pH is between 4 and 10.

Why? Extreme pH catalyzes the ester hydrolysis, releasing acetic acid and potentially

pressurizing the drum.

Phase Inspection: Ensure the waste container is primarily organic solvent.

Why? If the container is mostly aqueous, the ester will eventually hydrolyze. If the waste is

>90% organic solvent, the compound remains stable.

Phase 3: Packaging & Labeling
Container Material: High-Density Polyethylene (HDPE) or Borosilicate Glass. Avoid metal

cans if the waste stream has any acidity (corrosion risk from potential hydrolysis byproducts).

Labeling:

Primary Label: "HAZARDOUS WASTE"

Constituents: Explicitly list "6-Chloropyridin-2-yl acetate" and "Halogenated Organics."

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible.

Phase 4: Final Disposal Path
This waste stream must be sent to a High-Temperature Incinerator equipped with acid gas

scrubbers.
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Incineration Logic: The chlorine atom converts to HCl gas during combustion. The pyridine

nitrogen converts to NOx. Standard boilers cannot handle this; it requires a RCRA-permitted

hazardous waste incinerator (TSDF).

Visual Workflow: Decision & Logistics Tree
The following diagram outlines the logical flow for disposing of 6-Chloropyridin-2-yl acetate,

ensuring no decision errors occur at the bench.
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Waste Generation:
6-Chloropyridin-2-yl acetate

Physical State Check

Solid / Pure Substance

Is Solid

Dissolved in Solvent

Is Solution

CRITICAL DECISION:
Segregation

Non-Halogenated Stream
(Acetone, Ethanol)

PROHIBITED

DO NOT USE

Halogenated Waste Stream
(Dichloromethane, Chloroform)

CORRECT PATH

Select Container:
HDPE or Glass
(Avoid Metal)

Labeling:
'Hazardous Waste'
'Contains Halogens'

Final Disposal:
High-Temp Incineration

(w/ HCl Scrubbing)

Click to download full resolution via product page
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Caption: Logical workflow for segregating and packaging 6-Chloropyridin-2-yl acetate to

prevent cross-contamination.

Regulatory & Compliance Data (RCRA)
While this specific compound may not be a "Listed Waste" (F, K, P, or U list) by specific name, it

defaults to "Characteristic Waste" protocols due to its properties.

Regulatory Category Classification Code Notes

Ignitability D001
If in a flammable solvent (Flash

point <60°C).[3]

Toxicity (Characteristic) D004-D043

If the mixture contains

regulated metals or solvents

(e.g., Pyridine D038).

Halogen Content Halogenated Organic

Not an RCRA code, but a

critical TSDF acceptance

criterion.

EPA Recommendation
Best Demonstrated Available

Technology (BDAT)

Incineration is the required

method for halogenated

organics [1].

Emergency Spill Procedures
In the event of a spill during transfer to the waste container:

Evacuate: Remove ignition sources.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Absorb: Use a non-combustible absorbent (Vermiculite or Clay). Do not use paper towels

(fire risk).

Clean: Clean the surface with a mild detergent; avoid bleach (potential reaction with nitrogen

compounds).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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